Cas no 1261586-28-0 (2-(Chloromethyl)naphthalene-6-acetic acid)

• Product Name: 2-(Chloromethyl)naphthalene-6-acetic acid
• CAS No: 1261586-28-0
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• CID: 4935727
• Update Time: 2025-05-22

2-(Chloromethyl)naphthalene-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)naphthalene-6-acetic acid

• Inchi： 1S/C13H11ClO2/c14-8-10-2-4-11-5-9(7-13(15)16)1-3-12(11)6-10/h1-6H,7-8H2,(H,15,16)
• InChI Key： XUENTRTVYOLKOS-UHFFFAOYSA-N
• SMILES： ClCC1C=CC2C=C(CC(=O)O)C=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3

Additional information on 2-(Chloromethyl)naphthalene-6-acetic acid

Comprehensive Guide to 2-(Chloromethyl)naphthalene-6-acetic acid (CAS No. 1261586-28-0): Properties, Applications, and Market Insights

2-(Chloromethyl)naphthalene-6-acetic acid (CAS No. 1261586-28-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This naphthalene derivative is characterized by its unique molecular structure, featuring a chloromethyl group and an acetic acid moiety, which make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for 2-(Chloromethyl)naphthalene-6-acetic acid uses, synthesis methods, and supplier information, reflecting its growing importance in various applications.

The compound's molecular formula, C₁₃H₁₁ClO₂, and molecular weight of 234.68 g/mol, position it as a versatile building block in organic synthesis. Recent studies highlight its role in the development of novel pharmaceutical intermediates, particularly in the synthesis of anti-inflammatory and anticancer agents. The presence of both reactive functional groups—chloromethyl and carboxylic acid—enables diverse chemical transformations, making it a sought-after reagent for drug discovery and material science applications.

One of the most frequently asked questions about 2-(Chloromethyl)naphthalene-6-acetic acid revolves around its solubility and stability. The compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while being less soluble in water. Stability studies indicate that it should be stored under inert conditions to prevent degradation, a critical consideration for laboratories and manufacturers. These properties are often explored in forums discussing chemical storage best practices and handling protocols.

In the pharmaceutical industry, 2-(Chloromethyl)naphthalene-6-acetic acid serves as a key precursor for the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules. Its structural similarity to naproxen, a widely used NSAID, has spurred interest in its potential to create new therapeutic agents. Additionally, its application in polymer chemistry has been investigated, particularly in the design of functionalized materials with tailored properties for industrial use.

The global market for 2-(Chloromethyl)naphthalene-6-acetic acid is influenced by trends in green chemistry and sustainable synthesis. As environmental regulations tighten, researchers are exploring eco-friendly methods to produce this compound, such as catalytic processes and solvent-free reactions. These advancements align with the increasing demand for sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize 2-(Chloromethyl)naphthalene-6-acetic acid and ensure its purity. Quality control is paramount, especially when the compound is used in pharmaceutical formulations, where impurities can significantly impact efficacy and safety. Discussions on analytical method validation and quality assurance often reference this compound as a case study.

Future research directions for 2-(Chloromethyl)naphthalene-6-acetic acid include exploring its potential in catalysis and nanotechnology. Preliminary studies suggest that its functional groups could be leveraged to design catalysts for asymmetric synthesis or to modify nanoparticles for targeted drug delivery. These innovative applications are part of broader conversations about emerging technologies in chemistry, which attract significant interest from academia and industry alike.

In summary, 2-(Chloromethyl)naphthalene-6-acetic acid (CAS No. 1261586-28-0) is a multifaceted compound with wide-ranging applications in pharmaceuticals, materials science, and beyond. Its unique properties and reactivity make it a valuable tool for researchers and manufacturers, while ongoing advancements in synthesis and application continue to expand its potential. For those seeking detailed technical data or supply chain information, this compound remains a focal point in modern chemical innovation.